Cas no 2228579-71-1 (3-(5-bromopyridin-3-yl)pentanedioic acid)
3-(5-bromopyridin-3-yl)pentanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-bromopyridin-3-yl)pentanedioic acid
- EN300-1934155
- 2228579-71-1
-
- Inchi: 1S/C10H10BrNO4/c11-8-1-7(4-12-5-8)6(2-9(13)14)3-10(15)16/h1,4-6H,2-3H2,(H,13,14)(H,15,16)
- InChI Key: KLNWCHCZELTUNI-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC(=C1)C(CC(=O)O)CC(=O)O
Computed Properties
- Exact Mass: 286.97932g/mol
- Monoisotopic Mass: 286.97932g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 87.5Ų
3-(5-bromopyridin-3-yl)pentanedioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1934155-0.05g |
3-(5-bromopyridin-3-yl)pentanedioic acid |
2228579-71-1 | 0.05g |
$1104.0 | 2023-09-17 | ||
| Enamine | EN300-1934155-0.1g |
3-(5-bromopyridin-3-yl)pentanedioic acid |
2228579-71-1 | 0.1g |
$1157.0 | 2023-09-17 | ||
| Enamine | EN300-1934155-0.25g |
3-(5-bromopyridin-3-yl)pentanedioic acid |
2228579-71-1 | 0.25g |
$1209.0 | 2023-09-17 | ||
| Enamine | EN300-1934155-0.5g |
3-(5-bromopyridin-3-yl)pentanedioic acid |
2228579-71-1 | 0.5g |
$1262.0 | 2023-09-17 | ||
| Enamine | EN300-1934155-1.0g |
3-(5-bromopyridin-3-yl)pentanedioic acid |
2228579-71-1 | 1g |
$1315.0 | 2023-06-02 | ||
| Enamine | EN300-1934155-2.5g |
3-(5-bromopyridin-3-yl)pentanedioic acid |
2228579-71-1 | 2.5g |
$2576.0 | 2023-09-17 | ||
| Enamine | EN300-1934155-5.0g |
3-(5-bromopyridin-3-yl)pentanedioic acid |
2228579-71-1 | 5g |
$3812.0 | 2023-06-02 | ||
| Enamine | EN300-1934155-10.0g |
3-(5-bromopyridin-3-yl)pentanedioic acid |
2228579-71-1 | 10g |
$5652.0 | 2023-06-02 | ||
| Enamine | EN300-1934155-1g |
3-(5-bromopyridin-3-yl)pentanedioic acid |
2228579-71-1 | 1g |
$1315.0 | 2023-09-17 | ||
| Enamine | EN300-1934155-5g |
3-(5-bromopyridin-3-yl)pentanedioic acid |
2228579-71-1 | 5g |
$3812.0 | 2023-09-17 |
3-(5-bromopyridin-3-yl)pentanedioic acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 3-(5-bromopyridin-3-yl)pentanedioic acid
Introduction to 3-(5-bromopyridin-3-yl)pentanedioic acid (CAS No: 2228579-71-1)
3-(5-bromopyridin-3-yl)pentanedioic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228579-71-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, featuring a unique structural motif combining a pyridine ring with a pentanedioic acid backbone, exhibits promising properties that make it a valuable candidate for further research and development in drug discovery.
The molecular structure of 3-(5-bromopyridin-3-yl)pentanedioic acid consists of a five-carbon chain (pentanedioic acid moiety) linked to a pyridine ring substituted with a bromine atom at the 5-position. This particular arrangement of functional groups imparts distinct chemical reactivity and binding capabilities, which are highly relevant in the design of novel therapeutic agents. The presence of both carboxylic acid groups and a brominated pyridine ring suggests potential interactions with biological targets, making this compound an intriguing subject for medicinal chemists.
In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their ability to modulate biological pathways effectively. The pyridine scaffold, in particular, is widely recognized for its role in numerous bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. The introduction of a bromine atom at the 5-position of the pyridine ring further enhances its utility by providing additional sites for chemical modification and interaction with biological targets.
Pentanedioic acid, also known as glutaric acid, is another key component of this compound that contributes to its multifaceted properties. The two carboxylic acid groups in the pentanedioic acid moiety allow for various functionalization strategies, including esterification, amidation, and conjugation with other biomolecules. These modifications can be tailored to enhance solubility, bioavailability, and target specificity, making 3-(5-bromopyridin-3-yl)pentanedioic acid a versatile building block for drug development.
Current research in the field of medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in optimizing drug candidates. The combination of the pyridine and pentanedioic acid moieties in 3-(5-bromopyridin-3-yl)pentanedioic acid offers a rich scaffold for exploring SAR. By systematically modifying different parts of the molecule, researchers can fine-tune its pharmacological profile to achieve desired therapeutic effects while minimizing side effects.
One of the most compelling aspects of 3-(5-bromopyridin-3-yl)pentanedioic acid is its potential application in the development of small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. For instance, the brominated pyridine ring could serve as a hydrogen bond acceptor or participate in hydrophobic interactions with protein targets, while the carboxylic acid groups could engage in ionic or covalent binding events. Such interactions are critical for achieving high-affinity binding and effective modulation of biological processes.
Recent advancements in computational chemistry and molecular modeling have further facilitated the exploration of 3-(5-bromopyridin-3-yl)pentanedioic acid as a drug candidate. These tools allow researchers to predict binding affinities, assess metabolic stability, and identify potential off-target effects before conducting expensive wet-lab experiments. By leveraging these computational approaches, scientists can accelerate the discovery process and prioritize promising compounds for further validation.
The pharmaceutical industry has shown particular interest in developing novel treatments for chronic diseases such as cancer, inflammation, and neurodegenerative disorders. 3-(5-bromopyridin-3-yl)pentanedioic acid represents an exciting opportunity to contribute to this effort by serving as a lead compound or intermediate in synthetic pathways leading to new therapeutics. Its unique structural features make it well-suited for designing molecules that can interact selectively with disease-causing targets while sparing healthy tissues.
In addition to its pharmaceutical applications, 3-(5-bromopyridin-3-yl)pentanedioic acid may find utility in other areas of chemical biology and materials science. For example, its ability to undergo various chemical transformations makes it a valuable precursor for synthesizing more complex molecules with tailored properties. Furthermore, its interaction with biological systems could provide insights into fundamental mechanisms underlying health and disease.
The synthesis of 3-(5-bromopyridin-3-yl)pentanedioic acid presents both challenges and opportunities for organic chemists. While the availability of starting materials and reagents has improved significantly over recent years, optimizing reaction conditions to achieve high yields and purity remains crucial. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and flow chemistry techniques, may help address these challenges and streamline production processes.
Ethical considerations are also important when developing new chemical entities like 3-(5-bromopyridin-3-yl)pentanedioic acid. Ensuring that research is conducted responsibly and with appropriate safeguards helps maintain public trust in scientific endeavors while maximizing positive impacts on human health.
In conclusion,3-(5-bromopyridin-3-yldi-pentanoate (CAS No: 2228579–71–1) is a promising compound with diverse applications in pharmaceutical research and beyond. Its unique structural features offer opportunities for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule, 2228579–71–1is poised to play an important role in advancing scientific understanding and improving human health outcomes.
2228579-71-1 (3-(5-bromopyridin-3-yl)pentanedioic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)